N-[2-(1H-imidazol-4-yl)ethyl]-5-oxo-1-(4-pyridinylmethyl)-3-pyrrolidinecarboxamide

• IUPAC Name: N-[2-(1H-imidazol-5-yl)ethyl]-5-oxo-1-(pyridin-4-ylmethyl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C16H19N5O2/c22-15-7-13(10-21(15)9-12-1-4-17-5-2-12)16(23)19-6-3-14-8-18-11-20-14/h1-2,4-5,8,11,13H,3,6-7,9-10H2,(H,18,20)(H,19,23)
• InChI Key: NKKXNHMLDLVDEW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=NC=C2)C(=O)NCCC3=CN=CN3
• Molecular Formula: C16H19N5O2
• Molecular Weight: 313.35 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-[2-(1H-imidazol-4-yl)ethyl]-5-oxo-1-(4-pyridinylmethyl)-3-pyrrolidinecarboxamide often involves multi-step chemical processes, including the use of Cu-catalyzed reactions and microwave-assisted methods for efficient assembly of the core structure. A notable example includes the Cu-catalyzed synthesis of imidazo[1,2-a]pyridines, which showcases the utility of ethyl tertiary amines as carbon sources under oxidative conditions (Rao, Mai, & Song, 2017). Additionally, microwave-assisted domino reactions have been employed for rapid access to imidazo[1,2-a]pyridines, highlighting the method's chemo- and regioselectivity advantages (Li et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds within this chemical family, including N-[2-(1H-imidazol-4-yl)ethyl]-5-oxo-1-(4-pyridinylmethyl)-3-pyrrolidinecarboxamide, is characterized by their imidazo[1,2-a]pyridine core. This core structure is crucial for the biological activity of these molecules. The versatility of the imidazo[1,5-a]pyridine architecture in generating stable N-heterocyclic carbenes further demonstrates the structural significance and potential reactivity of these compounds (Alcarazo et al., 2005).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridine derivatives, including those with structures akin to N-[2-(1H-imidazol-4-yl)ethyl]-5-oxo-1-(4-pyridinylmethyl)-3-pyrrolidinecarboxamide, engage in various chemical reactions that underscore their reactivity and utility in synthetic chemistry. For instance, their formation through three-component domino reactions under microwave irradiation illustrates their capability to undergo efficient functionalization (Li et al., 2013).

Physical Properties Analysis

While specific data on the physical properties of N-[2-(1H-imidazol-4-yl)ethyl]-5-oxo-1-(4-pyridinylmethyl)-3-pyrrolidinecarboxamide are not detailed in the literature reviewed, the physical properties of related compounds can be inferred to include solid-state characteristics, solubility in various organic solvents, and stability under standard storage conditions. These properties are essential for the practical handling and application of these compounds in further chemical synthesis and pharmaceutical formulation.

Chemical Properties Analysis

The chemical properties of this class of compounds, including reactivity, stability, and interaction with biological targets, are crucial for their potential medicinal applications. Their ability to serve as antimycobacterial and antitubercular agents highlights the significance of the imidazo[1,2-a]pyridine core structure in interacting with biological systems, providing a foundation for the development of new therapeutic agents (Wu et al., 2016).